![molecular formula CoH4I2O2 B082627 Cobalt(2+);diiodide;dihydrate CAS No. 13455-29-3](/img/structure/B82627.png)
Cobalt(2+);diiodide;dihydrate
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Description
Cobalt(2+);diiodide;dihydrate, also known as Cobalt (II) Iodide Dihydrate, is a compound with the linear formula CoI2•2H2O . It appears as green crystals . It is generally available in most volumes and high purity, submicron and nanopowder forms may be considered .
Synthesis Analysis
Cobalt(II) iodide is prepared by treating cobalt powder with gaseous hydrogen iodide . The hydrated form CoI2.6H2O can be prepared by the reaction of cobalt(II) oxide (or related cobalt compounds) with hydroiodic acid .Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula CoI2•2H2O . The compound has a molecular weight of 348.72 g/mol .Chemical Reactions Analysis
Cobalt is much less reactive than iron. It is stable to atmospheric oxygen unless heated . Cobalt(II) iodide is stable in acid solution and in the absence of complexing agents .Physical And Chemical Properties Analysis
This compound has a melting point of 100 °C (dec.) . Its solubility in H2O is 376.2 g/100 mL H2O (45 °C) . The exact mass of the compound is 348.76327 g/mol .Safety and Hazards
Future Directions
Cobalt(II) ions are considered promising for the development of superdense data storage devices and for use as qubits in quantum computers . The reversible electron transfer from the Co2+ ion to the redox-active ligand can provide switching of the magnetic moment through valence tautomerism in the system .
Properties
IUPAC Name |
cobalt(2+);diiodide;dihydrate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Co.2HI.2H2O/h;2*1H;2*1H2/q+2;;;;/p-2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIJGBKYNIRFTKD-UHFFFAOYSA-L |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.[Co+2].[I-].[I-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CoH4I2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.773 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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